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Compound of Interest

Compound Name: C22H23CI2ZNO2

Cat. No.: B12633842

Audience: Researchers, scientists, and drug development professionals.

Introduction Venetoclax, with the chemical formula C22H23CI2NO2 and a molecular weight of
868.44 g/mol , is a potent and selective B-cell ymphoma-2 (BCL-2) inhibitor.[1][2] It functions
as a BH3-mimetic, binding to the BCL-2 protein with high affinity (Ki < 0.01 nM) and inducing
apoptosis in BCL-2-dependent cells.[3][4] Due to its high hydrophobicity and very low aqueous
solubility, proper preparation of stock solutions is critical for obtaining reliable and reproducible
results in in vitro assays.[5][6] This document provides a detailed protocol for the dissolution,
storage, and handling of Venetoclax for research use.

Quantitative Data: Solubility Profile

Venetoclax is practically insoluble in aqueous solutions but exhibits high solubility in dimethyl
sulfoxide (DMSO).[5][7] It is crucial to use fresh, anhydrous DMSO, as moisture can
significantly reduce the compound's solubility.[1]
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Maximum Maximum
Solvent . . Notes
Solubility (mg/mL) Solubility (mM)

Requires sonication to
fully dissolve.[1][3]

DMSO 77.5 - 100 mg/mL 89.24 - 115.14 mM )
Use fresh, moisture-
free DMSO.[1]
Not a recommended
Ethanol <1 mg/mL Insoluble
solvent.[3]
Aqueous Buffer (pH Practically insoluble.
7.4 0.0004 mg/mL ~0.00046 mM 5]

Experimental Protocol: Preparation of Stock
Solutions

This protocol details the steps for preparing a high-concentration stock solution of Venetoclax
in DMSO, which can then be serially diluted in cell culture media for in vitro experiments.

Materials:

Venetoclax powder (C22H23CI2NO2)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure for Preparing a 10 mM Stock Solution:

e Weighing: Accurately weigh out the desired amount of Venetoclax powder. For 1 mL of a 10
mM stock solution, you will need 0.868 mg of Venetoclax.
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e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
Venetoclax powder. For a 10 mM solution, add 115.15 pL of DMSO per 1 mg of Venetoclax.

[3]
« Initial Mixing: Briefly vortex the solution to suspend the powder.

e Sonication: Place the vial in an ultrasonic water bath. Sonicate the solution until the
Venetoclax powder is completely dissolved, resulting in a clear solution.[3] This step is
critical for achieving maximum solubility.

 Sterilization (Optional): If required for your specific assay, the concentrated stock solution
can be sterilized by filtering through a 0.22 um DMSO-compatible syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
tubes to avoid repeated freeze-thaw cycles. Store the aliquots as recommended in the
stability section below.

Preparation of Working Solutions:

o To prepare working solutions, the DMSO stock solution should be serially diluted into the
desired cell culture medium.

e Important: To avoid precipitation, add the DMSO stock solution to the culture medium and
mix immediately and thoroughly. The final concentration of DMSO in the culture medium
should typically be kept below 0.5% to minimize solvent-induced cytotoxicity. A vehicle
control (medium with the same final concentration of DMSO) should always be included in
experiments.

Visualization of Experimental Workflow

The following diagram illustrates the key steps for preparing Venetoclax solutions for in vitro
use.

Caption: Workflow for dissolving and diluting Venetoclax.

Mechanism of Action: BCL-2 Inhibition Pathway
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Venetoclax selectively inhibits the anti-apoptotic protein BCL-2. This action disrupts the
sequestration of pro-apoptotic BH3-only proteins (like BIM), allowing them to activate BAX and
BAK. The subsequent oligomerization of BAX/BAK at the mitochondrial outer membrane leads
to its permeabilization, release of cytochrome c, and activation of the caspase cascade,
ultimately resulting in programmed cell death (apoptosis).[4][8][9] This process is independent
of the tumor suppressor protein p53.[8]

Caption: Venetoclax inhibits BCL-2 to induce apoptosis.

Stability and Storage

Proper storage is essential to maintain the integrity and activity of Venetoclax.
e Powder: The solid compound can be stored at -20°C for up to 3 years.[3]

e DMSO Stock Solution: For optimal stability, aliquoted stock solutions should be stored at
-80°C for up to 6 months or at -20°C for up to 1 month.[1][3] Avoid repeated freeze-thaw
cycles.

 Stability in Solution: Venetoclax in solution has been shown to be sensitive to degradation
under acidic and basic conditions, particularly at elevated temperatures.[10][11] It is
relatively stable at neutral pH and when protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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